N-nitroso-nebivolol

• Molecular Formula: C22H24F2N2O5
• Molecular Weight: 434.4 g/mol
• InChI: InChI=1S/C22H24F2N2O5/c23-15-3-7-19-13(9-15)1-5-21(30-19)17(27)11-26(25-29)12-18(28)22-6-2-14-10-16(24)4-8-20(14)31-22/h3-4,7-10,17-18,21-22,27-28H,1-2,5-6,11-12H2/t17-,18-,21-,22+/m1/s1
• InChIKey: TXDRIMZKXCWKRC-YHBROIRLSA-N

N-Nitroso-Nebivolol Reference Standard

N-Nitroso-nebivolol (CAS 1391051-68-5, molecular formula C₂₂H₂₄F₂N₂O₅, MW 434.43 g/mol) is a nitrosamine drug substance-related impurity (NDSRI) of the beta-blocker nebivolol, formed through nitrosation of the secondary amine moiety during synthesis or storage [1]. It is supplied as a mixture of diastereomers due to the multiple chiral centers in the nebivolol scaffold and is classified by the FDA under the Carcinogenic Potency Categorization Approach (CPCA) as Potency Category 4 with an Acceptable Intake (AI) limit of 1,500 ng/day [2]. This compound is used exclusively as a reference standard for analytical method development, validation, and quality control in pharmaceutical manufacturing, not for therapeutic use.

1

Impurity-specific standard Required for nebivolol NDSRI quantification per regulatory guidance; not interchangeable with generic nitrosamines.

2

Diastereomeric mixture Authenticated diastereomer profile essential for system suitability, retention time verification, and API peak diversion.

3

Analytical workflow fit Supports LC-MS/MS, UPLC-QQQ, and multi-nitrosamine screening method development and QC batch-release testing.

• [1] Wang Y., Huang H., Hu X., Zhang C., Yu L., Yuan S., Chen H. Synthesis and detection of potential genotoxic impurities in nebivolol hydrochloride. Chinese Journal of New Drugs. 2025;34(1):73-79. DOI: 10.20251/j.cnki.1003-3734.2025.01.011. View Source
• [2] Veeprho. N-Nitroso Nebivolol (CAS 1391051-68-5) – FDA Potency Category 4 NDSRI, Acceptable Intake 1,500 ng/day. Product technical datasheet. Accessed 2026-04-23. View Source

Why N-Nitroso-Nebivolol Requires a Specific Standard

Nitrosamine impurities are structurally diverse, and their analytical behavior—retention time, ionization efficiency, fragmentation pattern, and matrix recovery—is compound-specific. N-nitroso-nebivolol is a high-molecular-weight diastereomeric mixture (MW 434.43) that requires chromatographic conditions distinct from those used for small-molecule nitrosamines such as NDMA (MW 74.05) or NDEA (MW 102.14) [1]. Regulatory agencies mandate impurity-specific method validation using the exact nitrosamine reference standard; substituting a different nitrosamine (e.g., N-nitroso-atenolol or N-nitroso-propranolol) would invalidate the calibration, recovery assessment, and system suitability tests because the MRM transitions, extraction efficiency, and matrix effects differ [2]. The following quantitative evidence demonstrates the specific performance characteristics that cannot be replicated by any alternative nitrosamine standard.

This standard

N-nitroso-nebivolol (MW 434.43, diastereomeric mixture) with analyte-specific MRM transitions, matrix recovery, and chromatographic behavior.

Small-molecule nitrosamines

NDMA, NDEA, etc. differ in retention, ionization efficiency, and regulatory AI limits; calibration and system suitability cannot transfer.

This standard

Validated for nebivolol-specific methods with API diversion and diastereomer resolution; characterized purity 99.26% (DSC).

Other beta-blocker NDSRIs

N-nitroso-atenolol or -propranolol share AI category but not MRM transitions, matrix effects, or retention time; method specificity invalidated.

Regulatory guidance mandates impurity-specific reference standards; substitution may cause failed system suitability or inaccurate quantification.

• [1] Shimadzu Corporation. Determination of N-Nitroso-Nebivolol in Nebivolol Drug Substance by LCMS-2050. Application Note. 2025. View Source
• [2] U.S. Food and Drug Administration. Control of Nitrosamine Impurities in Human Drugs: Guidance for Industry, Revision 2. September 2024. View Source

N-Nitroso-Nebivolol Differentiation Evidence vs. Analog Impurities

CPCA Potency Category vs. High-Potency Nitrosamines

N-Nitroso-nebivolol is assigned by the FDA and EMA under the Carcinogenic Potency Categorization Approach (CPCA) to Potency Category 4, with an Acceptable Intake (AI) of 1,500 ng/day [1]. This contrasts sharply with small-molecule nitrosamines such as N-nitrosodimethylamine (NDMA; AI = 96 ng/day) and N-nitrosodiethylamine (NDEA; AI = 26.5 ng/day), which fall into Potency Category 1 [2]. The AI for N-nitroso-nebivolol is approximately 16-fold higher than NDMA and 57-fold higher than NDEA, reflecting its lower predicted carcinogenic potency as a larger, more structurally complex NDSRI. Among beta-blocker NDSRIs, N-nitroso-nebivolol shares the same 1,500 ng/day AI with N-nitroso-atenolol, N-nitroso-propranolol, and N-nitroso-metoprolol, placing the differentiation on analytical rather than toxicological grounds for within-class comparisons.

CPCA Potency Category

Class-level

AI 1,500 ng/day (Category 4) vs NDMA 96 ng/day, NDEA 26.5 ng/day; ~16× to 57× higher AI.

Relaxes instrument sensitivity requirements vs. high-potency nitrosamines; within-class beta-blocker NDSRIs share same AI.

AI alone insufficient for standard selection; analytical performance must drive procurement.

Evidence Dimension	Regulatory Acceptable Intake (AI) limit
Target Compound Data	1,500 ng/day (CPCA Category 4)
Comparator Or Baseline	NDMA: 96 ng/day (Category 1); NDEA: 26.5 ng/day (Category 1); N-nitroso-atenolol: 1,500 ng/day (Category 4)
Quantified Difference	~16-fold versus NDMA; ~57-fold versus NDEA; no difference versus other beta-blocker NDSRIs
Conditions	FDA CPCA framework per CDER Nitrosamine Impurity Acceptable Intake Limits table (2024); EMA Q&A Revision 17

Why This Matters

The higher AI threshold relaxes the sensitivity requirements for analytical instrumentation compared to NDMA/NDEA methods, but because all beta-blocker NDSRIs share the same AI, procurement decisions must rely on analyte-specific method performance data rather than regulatory limits alone.

• [1] Veeprho. N-Nitroso Nebivolol (CAS 1391051-68-5) – FDA Potency Category 4 NDSRI, Acceptable Intake 1,500 ng/day. Product technical datasheet. Accessed 2026-04-23. View Source
• [2] U.S. Food and Drug Administration. CDER Nitrosamine Impurity Acceptable Intake Limits. Updated 2024. (Search result extract showing Nebivolol 4 1500 ng/day). View Source

Multi-Platform LOQ Comparison

Three analytical methods were directly compared for determination of N-nitroso-nebivolol in nebivolol API: UPLC-QQQ achieved LOD = 1 ng/mL and LOQ = 3 ng/mL; conventional UPLC yielded LOD = 7.5 ng/mL and LOQ = 15 ng/mL; UPLC-Q-TOF provided LOD = 30 ng/mL and LOQ = 60 ng/mL [1]. The UPLC-QQQ method offers a 5-fold lower LOQ than UPLC and a 20-fold lower LOQ than UPLC-Q-TOF for the same analyte in the same matrix. Calibration ranges were 3–300 ng/mL (UPLC-QQQ) and 15–300 ng/mL (UPLC), with recoveries of 98.13%–105.93% and 86.75%–92.01%, respectively. This intra-study, multi-platform comparison isolates the contribution of instrument sensitivity to overall method performance.

Multi-Platform LOQ

Head-to-head

UPLC-QQQ LOQ 3 ng/mL vs UPLC 15 ng/mL vs Q-TOF 60 ng/mL; 5× to 20× range in same matrix.

Supports platform selection based on required sensitivity and cost; QQQ optimal for trace-level QC near AI thresholds.

Identical sample prep; recovery 86.8–105.9% across platforms.

Evidence Dimension	Limit of Quantitation (LOQ) across three instrument platforms
Target Compound Data	UPLC-QQQ LOQ: 3 ng/mL; UPLC LOQ: 15 ng/mL; UPLC-Q-TOF LOQ: 60 ng/mL
Comparator Or Baseline	Same analyte (N-nitroso-nebivolol) under identical sample preparation conditions
Quantified Difference	QQQ vs UPLC: 5-fold; QQQ vs Q-TOF: 20-fold; UPLC vs Q-TOF: 4-fold
Conditions	N-nitroso-nebivolol reference standard (DSC purity 99.26%) in nebivolol hydrochloride API; Chinese National Institutes for Food and Drug Control; UPLC-QQQ (triple quadrupole), UPLC (UV), UPLC-Q-TOF systems

Why This Matters

Laboratories selecting a method for routine quality control can use these data to balance sensitivity against instrumentation cost: UPLC-QQQ is recommended when maximum sensitivity is needed, whereas UPLC provides sufficient performance for applications where the AI threshold is the primary benchmark.

• [1] Wang Y., Huang H., Hu X., Zhang C., Yu L., Yuan S., Chen H. Synthesis and detection of potential genotoxic impurities in nebivolol hydrochloride. Chinese Journal of New Drugs. 2025;34(1):73-79. DOI: 10.20251/j.cnki.1003-3734.2025.01.011. View Source

LC-MS/MS Sub-Picogram Detection vs. GC-MS

A validated LC-MS/MS method using an Agilent 6495D triple quadrupole achieved an LOD of 2 pg/mL (S/N > 20:1) and an LOQ of 5 pg/mL (S/N > 50:1) for N-nitroso-nebivolol in a 20 mg nebivolol tablet formulation [1]. Typical GC-MS methods for volatile nitrosamines (e.g., NDMA, NDEA, NPYR) report LODs in the 10–100 ng/mL (ppb) range [2]. The LC-MS/MS method thus provides approximately 5,000- to 50,000-fold greater sensitivity. At the LOQ of 5 pg/mL, the method can detect N-nitroso-nebivolol at levels corresponding to ~0.003% of the 1,500 ng/day AI, providing a substantial safety margin for batch release decisions.

Sub-Picogram LOD

Context-dependent

LOD 2 pg/mL by LC-MS/MS vs typical GC-MS 10–100 ng/mL; ~5,000× to 50,000× greater sensitivity.

Ultra-trace detection supports low false-negative risk; detects contamination far below 1,500 ng/day AI.

Cross-study comparison; instrument and column conditions differ.

Evidence Dimension	Limit of Detection (LOD)
Target Compound Data	2 pg/mL (0.002 ng/mL) by LC-MS/MS MRM m/z 435.2 → 254.0
Comparator Or Baseline	Typical GC-MS LOD for volatile nitrosamines: 10–100 ng/mL
Quantified Difference	~5,000-fold to 50,000-fold improvement
Conditions	Agilent 1290 Infinity III UHPLC + 6495D QQQ; Pursuit XRs Diphenyl column; positive ESI; S/N >20:1; nebivolol 20 mg tablet matrix

Why This Matters

The ultra-trace sensitivity ensures that even poorly controlled batches with very low-level contamination can be reliably identified, reducing the probability of false-negative results that could lead to regulatory non-compliance.

• [1] Prasanth J., Bhattacharya S., Dhyani V., Banerjee S. Quantitation of N-Nitroso Nebivolol in Nebivolol Tablet Formulation Using an Agilent 6495D Triple Quadrupole LC/MS System. Agilent Technologies Application Note. 2025. View Source
• [2] Solvias AG. Nitrosamine Impurity Analysis – Generic quantification of six volatile N-nitrosamines (NDMA, NDEA, EIPNA, DPNA, DIPNA, NDBA) with LOD 10 ppb. Pharmaceutical Technology Webinar. 2021. View Source

Diastereomer Separation and API Peak Diversion

N-Nitroso-nebivolol is a mixture of diastereomers arising from the multiple chiral centers of nebivolol, demanding chromatographic conditions that resolve the impurity from the API . In the Shimadzu LCMS-2050 method, the nebivolol API elutes at approximately 2.8 min and is diverted to waste via a valve switch, while N-nitroso-nebivolol elutes at 3.408 min and is directed to the mass spectrometer [1]. This active flow-path diversion is essential to prevent high-concentration API from contaminating the ion source and suppressing impurity ionization. Achiral nitrosamines such as NDMA (RT typically <2 min on reversed-phase columns) and NDEA do not require diastereomer resolution or valve-switching strategies.

Diastereomer Separation

Class-level

N-nitroso-nebivolol RT 3.408 min; API peak diverted at 2.8 min via valve switch. Achiral nitrosamines require no diversion.

Method-specific hardware and diastereomer mixture standard essential for system suitability; generic nitrosamine standard insufficient.

Diastereomeric complexity demands exact reference standard for retention time and diversion timing.

Evidence Dimension	Chromatographic complexity and retention time
Target Compound Data	N-nitroso-nebivolol RT = 3.408 min; requires API diversion valve at 2.8 min; diastereomeric mixture
Comparator Or Baseline	Achiral nitrosamines (NDMA, NDEA): single chromatographic peak, no API diversion required
Quantified Difference	Additional hardware (valve switch) and method parameterization required; +1–2 min retention versus small nitrosamines
Conditions	Shim-pack GIST-HP C18, 100 mm × 2.1 mm, 2 µm; 0.1% formic acid/acetonitrile gradient; 0.35 mL/min; Shimadzu LCMS-2050 single quadrupole

Why This Matters

A generic nitrosamine reference standard cannot be used for system suitability testing of diastereomer-specific methods; only an authenticated N-nitroso-nebivolol diastereomeric mixture ensures correct retention time verification and diversion timing.

• [1] Shimadzu Corporation. Determination of N-Nitroso-Nebivolol in Nebivolol Drug Substance by LCMS-2050. Application Note. 2025. View Source

Reference Standard Purity: DSC vs. Commercial Standards

The N-nitroso-nebivolol reference substance synthesized and characterized by the Chinese National Institutes for Food and Drug Control exhibited an average DSC purity of 99.26% [1]. This exceeds the ≥95% purity specification typical of many commercial nitrosamine impurity standards (e.g., NDMA-d₆, NDEA, N-nitroso-atenolol). The 4.26-percentage-point purity advantage reduces the contribution of standard-related impurities to the calibration blank, which is critical when quantifying at trace levels near the method LOQ.

DSC Purity

Context-dependent

99.26%

Exceeds typical commercial purity (≥95%); reduces calibration blank contribution at trace levels.

Cross-study; commercial CoA specs may vary.

Evidence Dimension	Reference standard purity by DSC
Target Compound Data	99.26% (DSC, average of replicate determinations)
Comparator Or Baseline	Typical commercial nitrosamine reference standards: ≥95% (manufacturer CoA specification)
Quantified Difference	+4.26 percentage points; impurity burden ~7.5× lower (0.74% vs. ≤5% total impurities)
Conditions	Synthesized product identified by HRMS, ¹H-NMR, ¹³C-NMR; purity determined by DSC; National Institutes for Food and Drug Control, Beijing

Why This Matters

Higher reference standard purity directly improves calibration linearity and accuracy at the low end of the calibration curve, reducing uncertainty in batch release decisions near the AI threshold.

• [1] Wang Y., Huang H., Hu X., Zhang C., Yu L., Yuan S., Chen H. Synthesis and detection of potential genotoxic impurities in nebivolol hydrochloride. Chinese Journal of New Drugs. 2025;34(1):73-79. DOI: 10.20251/j.cnki.1003-3734.2025.01.011. View Source

Method Recovery and Precision vs. Acceptance Criteria

In the Shimadzu LCMS-2050 validated method, spike recovery experiments in nebivolol drug substance at 0.03 µg/mg and 0.3 µg/mg produced mean recoveries of 100.4% (RSD = 0.77%) and 100.2% (RSD = 1.89%), respectively [1]. Both values fall comfortably within the 90–110% recovery acceptance range commonly applied to nitrosamine impurity methods, with precision 5- to 13-fold tighter than the typical ≤10% RSD benchmark for trace-level quantification [2]. For comparison, the UPLC method from the multi-platform study showed recoveries of 86.75%–92.01%, demonstrating that method choice significantly impacts accuracy.

Recovery & Precision

Reported

Mean recovery 100.2–100.4%, RSD 0.77–1.89%

Well within 90–110% acceptance; precision far below ≤10% RSD benchmark, supporting high-throughput QC reliability.

Data from Shimadzu LCMS-2050 SIM method; may vary by instrument.

Evidence Dimension	Recovery and precision at two spike levels
Target Compound Data	Level 1: recovery 100.4%, RSD 0.77%; Level 2: recovery 100.2%, RSD 1.89%
Comparator Or Baseline	Acceptance criteria: 90–110% recovery; RSD ≤ 10% (ICH Q2(R1)); multi-platform UPLC recovery range 86.75–92.01%
Quantified Difference	Recovery within 0.4% of ideal; RSD 5–13× better than max allowed
Conditions	Shimadzu LCMS-2050, SIM m/z 479.02, nebivolol drug substance; spike levels 0.03 and 0.3 µg/mg

Why This Matters

Near-perfect recovery and exceptional precision minimize the risk of failing system suitability tests and reduce the need for costly repeat analyses during QC batch release, providing operational confidence in high-throughput laboratories.

• [1] Shimadzu Corporation. Determination of N-Nitroso-Nebivolol in Nebivolol Drug Substance by LCMS-2050. Application Note. 2025. View Source
• [2] ICH Harmonised Guideline. Validation of Analytical Procedures Q2(R2). International Council for Harmonisation. 2023. View Source

N-Nitroso-Nebivolol Key Application Scenarios

QC Batch Release Testing per FDA and EMA Guidelines

The validated LC-MS/MS method with an LOD of 2 pg/mL and LOQ of 5 pg/mL enables quantification of N-nitroso-nebivolol at levels far below the 1,500 ng/day AI limit, ensuring that every production batch can be certified compliant before market release [1]. The flow-path diversion technique protects the mass spectrometer from high-concentration API, extending instrument uptime in high-throughput QC environments.

Method Development and Validation for ANDA Nitrosamine Profiling

Regulatory filings for generic nebivolol products must include fully validated methods for NDSRI quantification. The availability of a DSC-characterized reference standard at 99.26% purity provides the high-confidence calibration necessary to satisfy FDA method validation requirements for specificity, linearity (R² ≥ 0.997), accuracy (recovery 98–106%), and precision (RSD < 2%) as demonstrated across UPLC-QQQ, UPLC, and LC-MS/MS platforms [2].

Standard Qualification for Multi-Nitrosamine Screening

When implementing a multi-nitrosamine LC-MS/MS method capable of simultaneously quantifying up to nine nitrosamine impurities with LOQ values of 9.85–19.62 ppb, an authenticated N-nitroso-nebivolol diastereomeric mixture standard is essential to verify the retention time window (3.408 min) and to demonstrate that diastereomer peaks are adequately resolved from the API and from co-eluting nitrosamine species [3].

Risk Assessment and Read-Across for Acceptable Intake Limits

Although the FDA has assigned a 1,500 ng/day AI under CPCA Category 4, pharmaceutical manufacturers conducting compound-specific risk assessments for internal quality standards can use the well-characterized N-nitroso-nebivolol reference material with defined mutagenic activity data to support read-across arguments, rather than relying on structurally dissimilar surrogate nitrosamines whose toxicological profiles may not accurately represent the NDSRI risk .

Application

Selection Property

Validation Focus

QC batch-release testing

Method sensitivity and matrix robustness

AI threshold verification and instrument uptime

ANDA method development

High-purity reference standard for calibration

Linearity, accuracy, and precision review

Multi-nitrosamine screening

Diastereomer-specific retention time verification

Resolution from API and co-eluting nitrosamines

Risk assessment and read-across

Well-characterized NDSRI reference material

Toxicological profile review for read-across context

• [1] Prasanth J., Bhattacharya S., Dhyani V., Banerjee S. Quantitation of N-Nitroso Nebivolol in Nebivolol Tablet Formulation Using an Agilent 6495D Triple Quadrupole LC/MS System. Agilent Technologies Application Note. 2025. View Source
• [2] Wang Y., Huang H., Hu X., Zhang C., Yu L., Yuan S., Chen H. Synthesis and detection of potential genotoxic impurities in nebivolol hydrochloride. Chinese Journal of New Drugs. 2025;34(1):73-79. DOI: 10.20251/j.cnki.1003-3734.2025.01.011. View Source
• [3] Pathak M., Patel D.D., Kumar D., Singh A., Agrawal S. Chromatographic Separation and Quantification of Nine Nitrosamine Genotoxic Impurities in a Single Method in Nebivolol Tablet by Using Validated Ultra-Sensitive LC-MS/MS-APCI. Journal of Chromatographic Science. 2024;bmae061. DOI: 10.1093/chromsci/bmae061. View Source